Cas no 62333-69-1 (Isoquinoline, 3,4-dihydro-1-(4-nitrophenyl)-)

• Product Name: Isoquinoline, 3,4-dihydro-1-(4-nitrophenyl)-
• CAS No: 62333-69-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 448904
• PubChem ID: 12509589
• Update Time: 2025-04-19

Isoquinoline, 3,4-dihydro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)-3,4-dihydroisoquinoline
• DTXSID60500839
• 62333-69-1
• SCHEMBL6716592

• Inchi： 1S/C15H12N2O2/c18-17(19)13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-16-15/h1-8H,9-10H2
• InChI Key： SULTWMKFPLVGLR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C2C=CC=CC=2CCN=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 55.5